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Introduction
Carbon-10 (¹⁰C) is a short-lived, proton-rich radioisotope of carbon, composed of six protons

and four neutrons.[1] While not used directly in therapeutic applications, ¹⁰C is of significant

interest to nuclear physics researchers for its role in fundamental studies of nuclear structure

and the electroweak interaction. Its primary value lies in its decay, which proceeds via a

"superallowed" Fermi beta decay.[1] This specific type of decay provides a clean and powerful

probe for testing the Conserved Vector Current (CVC) hypothesis, a cornerstone of the

Standard Model of particle physics.[2] By precisely measuring the properties of ¹⁰C decay,

scientists can determine the value of Vud, the up-down element of the Cabibbo-Kobayashi-

Maskawa (CKM) quark-mixing matrix, and test the unitarity of this matrix, which has profound

implications for our understanding of fundamental particles and forces.[2][3]

Data Presentation: Nuclear Properties of Carbon-10
The key nuclear and decay properties of Carbon-10 are summarized in the tables below.
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Property Value Reference(s)

Atomic Mass 10.01685322(7) u [1]

Mass Excess 15.69867 MeV [1]

Nuclear Binding Energy 60.32041789 MeV [1]

Half-life (T₁/₂) 19.290(12) s [1]

Spin/Parity (Jπ) 0+ [1]

Isobaric Spin (T) 1 [1]

Mirror Nucleus Beryllium-10 (¹⁰Be) [1]

Decay Mode
Branching Ratio
(%)

Daughter Nucleus Q-value (MeV)

β+ (positron emission) 98.536(5) ¹⁰B 3.648

Superallowed (0+ →

0+)
1.4638(50) ¹⁰B (excited state) (to 1740 keV state)

Gamow-Teller 98.500(20) ¹⁰B (excited state) (to 718 keV state)

Note: The superallowed branch populates the 1740.05 keV, Jπ=0+, T=1 state in ¹⁰B, while the

dominant Gamow-Teller branch populates the 718.38 keV, Jπ=1+, T=0 state.[4]

Application Notes
Superallowed Fermi Beta Decay and the Standard Model
The decay of ¹⁰C is a prime example of a superallowed 0+ → 0+ beta decay.[2] In this type of

transition, the nuclear spin and parity of the initial and final states are identical (Jπ = 0+). This

simplifies the underlying physics, making the decay rate almost independent of the complex

nuclear structure. According to the CVC hypothesis, the vector part of the weak interaction is

not affected by the strong force within the nucleus.[2] This means that the experimental Ft

value, a quantity derived from the half-life (t), the decay energy (Q-value), and the branching

ratio, should be constant for all superallowed decays.
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Precise measurements of the ¹⁰C decay properties allow for a stringent test of this hypothesis.

The consistency of the ¹⁰C Ft value with those from other superallowed emitters (from ¹⁴O to

⁷⁴Rb) provides strong confirmation of the CVC hypothesis.[5] Furthermore, the average Ft

value is used to directly determine Gv, the weak vector coupling constant, which in turn yields

the most precise value for the Vud element of the CKM matrix.[2][5]

Probing Nuclear Structure with Mirror Nuclei
Carbon-10 and Beryllium-10 (¹⁰Be) form a pair of "mirror nuclei," where the number of protons

in one nucleus equals the number of neutrons in the other, and vice-versa. Comparing the

properties and decay characteristics of these nuclei provides valuable insights into nuclear

structure. For instance, the difference in their masses (and thus their decay energies) is almost

entirely due to the Coulomb force, as the strong nuclear force is nearly charge-independent.

Studying the ¹⁰C-¹⁰Be system allows researchers to probe the effects of isospin symmetry

breaking, which arises from charge-dependent forces within the nucleus.

Experimental Protocols
Protocol 1: Production of Carbon-10
Carbon-10 is artificially produced using a particle accelerator. A common and efficient method

is the ¹⁰B(p,n)¹⁰C reaction.[1]

1. Target Preparation:

Material: Highly enriched Boron-10 (¹⁰B) is required to maximize the yield of ¹⁰C and
minimize contaminants. Natural boron contains only about 20% ¹⁰B.[6]
Form: The enriched ¹⁰B is typically in the form of a solid target. This can be a self-supporting
foil or a layer of ¹⁰B deposited on a high-purity, high-thermal-conductivity backing material
(e.g., tantalum, graphite) to dissipate heat from the proton beam.
Thickness: Target thickness is a compromise between yield (thicker target) and the energy
spread of the outgoing ¹⁰C recoils (thinner target). A typical thickness might range from 1 to 5
mg/cm².

2. Irradiation:

Accelerator: A cyclotron or tandem Van de Graaff accelerator capable of producing a stable
proton beam.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.osti.gov/servlets/purl/1780888
https://arxiv.org/pdf/2311.00044
https://www.osti.gov/servlets/purl/1780888
https://www.benchchem.com/product/b1256599?utm_src=pdf-body
https://www.benchchem.com/product/b1256599?utm_src=pdf-body
https://www.benchchem.com/product/b1256599?utm_src=pdf-body
https://arxiv.org/abs/0911.5325
https://www.chemlin.org/isotope/boron-10
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proton Beam Energy: The proton beam energy is chosen to maximize the cross-section of
the ¹⁰B(p,n)¹⁰C reaction. An energy of approximately 17 MeV is effective.[1]
Beam Current: Beam currents are typically in the range of microamperes (µA). The current is
optimized to produce a sufficient activity of ¹⁰C without overheating or damaging the target.
Irradiation Cycle: A pulsed beam is often used. The beam is directed onto the target for a
period comparable to the ¹⁰C half-life (e.g., 20-40 seconds) to build up activity. The beam is
then switched off for a similar period to allow for the measurement of the decay.

3. Sample Transport:

For measurements that cannot be performed in-situ, a rapid sample transport system is
necessary due to the short half-life of ¹⁰C.
A common method is a pneumatic "rabbit" system, which can transport the irradiated target
from the high-radiation irradiation site to a shielded, low-background counting station in a few
seconds.

Protocol 2: Precision Decay Measurement (β-γ
Coincidence Counting)
To precisely measure the half-life and branching ratios of ¹⁰C, a beta-gamma coincidence

counting technique is often employed. This method reduces background by requiring the near-

simultaneous detection of the positron (or its annihilation photons) and a gamma-ray from the

de-excitation of the daughter nucleus.[7][8]

1. Detector Setup:

Beta/Positron Detection: A thin plastic scintillator is often used to detect the emitted
positrons. Its fast timing properties are crucial for coincidence measurements.
Gamma-Ray Detection:
For detecting the 511 keV annihilation gamma rays and the 718 keV gamma ray from the
dominant decay branch, plastic scintillators or NaI(Tl) detectors can be used.[1][3]
For high-precision spectroscopy to resolve different gamma-ray lines and determine
branching ratios accurately, a High-Purity Germanium (HPGe) detector is required due to its
excellent energy resolution.[9]
Geometry: The ¹⁰C sample is placed at the center of the detector array. The beta detector is
placed close to the sample. The gamma-ray detectors are placed around the sample. For
example, a "sandwich" of two plastic scintillators can be used to detect the back-to-back 511
keV annihilation photons, with another detector for the 718 keV nuclear gamma ray.[1][3]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://arxiv.org/abs/0911.5325
http://www.lnhb.fr/home/presentation-en/coincidence-counting/
https://www.mirion.com/discover/knowledge-hub/articles/education/gamma-ray-coincidence-counting-techniques-lab-experiment
https://arxiv.org/abs/0911.5325
https://www.researchgate.net/publication/45886926_A_new_method_of_measuring_the_half-life_of_10C
https://arxiv.org/abs/2004.02559
https://arxiv.org/abs/0911.5325
https://www.researchgate.net/publication/45886926_A_new_method_of_measuring_the_half-life_of_10C
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Electronics and Data Acquisition:

Signals from each detector are processed through standard nuclear electronics modules
(NIM or VME).
Preamplifier & Amplifier: Amplifies the small signal from the detector.
Constant Fraction Discriminator (CFD): Generates a precise timing signal for each event,
crucial for establishing coincidence.
Coincidence Unit: Receives timing signals from the CFDs and generates a logic pulse only
when signals arrive from multiple detectors within a very short time window (typically a few
nanoseconds).[8]
Analog-to-Digital Converter (ADC) & Time-to-Digital Converter (TDC): Digitize the energy
and timing information for each event.
Data Acquisition System (DAQ): Records the digitized energy, timing, and coincidence
information for each event in "list mode" for later offline analysis.

3. Measurement Procedure:

The irradiation-measurement cycle is repeated many times to accumulate high statistics.
For each cycle, after the proton beam is turned off and the sample is in place, the DAQ
system records decay events as a function of time.
The total number of counts in the relevant photopeaks (e.g., 718 keV) or coincidence events
is plotted against time.
An exponential decay curve is fitted to this data to extract the precise half-life.
By analyzing the number of counts in different gamma-ray peaks in coincidence with positron
signals, the branching ratios can be determined.

Mandatory Visualizations
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Caption: Experimental workflow for producing ¹⁰C and measuring its decay properties.
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Caption: Simplified decay scheme of Carbon-10 to states in Boron-10.
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Caption: The A=10, T=1 isobaric triplet, illustrating the ¹⁰C/¹⁰Be mirror nuclei.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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